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Compound of Interest

Compound Name: P17 Peptide

Cat. No.: B15541828

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the solid-phase peptide synthesis (SPPS) of P17
peptides. Due to the existence of multiple peptides referred to as "P17," this note will focus on

the well-documented synthesis of Myristoyl Pentapeptide-17, a lipopeptide with applications in

the cosmetics industry for stimulating keratin production. The principles and protocols

described herein are broadly applicable to the synthesis of other peptides, such as the TGF-β

inhibitory peptide P17 (sequence: KRIWFIPRSSWYERA).[1][2][3]

The synthesis of Myristoyl Pentapeptide-17 is achieved using the widely adopted Fmoc/tBu (9-

fluorenylmethoxycarbonyl/tert-butyl) strategy. This method involves the sequential addition of

amino acids to a growing peptide chain anchored to a solid resin support.[1][4]

Materials and Reagents
High-quality reagents are crucial for successful peptide synthesis. All reagents and solvents

should be of peptide synthesis grade.[1]
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Reagent Purpose
Recommended
Grade/Purity

Rink Amide Resin
Solid support for C-terminally

amidated peptides.[1][5]

100-200 mesh, ~0.5-0.8

mmol/g substitution

Fmoc-L-Lys(Boc)-OH Protected amino acid >99%

Fmoc-L-Ala-OH Protected amino acid >99%

Fmoc-L-Leu-OH Protected amino acid >99%

N,N-Dimethylformamide (DMF)
Primary solvent for synthesis

steps
Peptide synthesis grade

Dichloromethane (DCM) Solvent for washing steps ACS grade or higher

Piperidine Reagent for Fmoc-deprotection Peptide synthesis grade

HBTU Coupling reagent >99%

DIPEA Base for coupling reaction Peptide synthesis grade

Myristic Acid N-terminal modification >99%

Trifluoroacetic Acid (TFA)
Cleavage from resin and side-

chain deprotection
>99%

Triisopropylsilane (TIS) Scavenger during cleavage >99%

Water Scavenger during cleavage HPLC grade

Diethyl Ether Peptide precipitation ACS grade or higher

Experimental Protocols
Resin Preparation and Swelling

Place the desired amount of Rink Amide resin into a reaction vessel.

Add DMF to the resin and allow it to swell for at least 30 minutes to 1 hour at room

temperature with gentle agitation. This ensures that the reactive sites within the resin beads

are accessible.[6]
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After swelling, drain the DMF.

Solid-Phase Peptide Synthesis Cycle
The peptide chain (Lys-Leu-Ala-Lys-Lys) is assembled from the C-terminus to the N-terminus.

The following cycle of deprotection, washing, coupling, and washing is repeated for each amino

acid.[1]

Fmoc Deprotection:

Add a 20% solution of piperidine in DMF (v/v) to the resin.[1]

Agitate the mixture for 20 minutes at room temperature to remove the Fmoc protecting group

from the N-terminal amino acid.[1]

Drain the piperidine solution.

Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove residual piperidine and

dibenzofulvene byproducts.[1]

Amino Acid Coupling:

In a separate vial, dissolve the Fmoc-amino acid (3 equivalents relative to the resin loading)

and HBTU (2.9 equivalents) in DMF.[1]

Add DIPEA (6 equivalents) to the amino acid solution and allow it to pre-activate for 5

minutes.[1]

Add the activated amino acid solution to the deprotected resin in the reaction vessel.[1]

Agitate the mixture for 1-2 hours at room temperature.[1]

Monitor the completion of the coupling reaction using a qualitative ninhydrin (Kaiser) test. A

negative test (beads remain colorless) indicates a complete reaction. If the test is positive

(blue beads), the coupling step should be repeated.[1]

After complete coupling, drain the reaction solution.
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Wash the resin with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.[1]

N-Terminal Myristoylation
After the final lysine residue has been coupled and the N-terminal Fmoc group has been

removed, the resin is washed with DMF.

In a separate vial, dissolve myristic acid (3 equivalents) and HBTU (2.9 equivalents) in DMF.

Add DIPEA (6 equivalents) and pre-activate for 5 minutes.

Add the activated myristic acid solution to the peptide-resin.

Allow the reaction to proceed for 2-4 hours at room temperature.

Wash the resin thoroughly with DMF (3x) and DCM (3x).

Dry the resin under vacuum.

Cleavage and Deprotection
Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5, v/v/v).

Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin).

Agitate the mixture for 2-3 hours at room temperature. This step cleaves the peptide from the

resin and removes the side-chain protecting groups (Boc).[7]

Filter the resin and collect the filtrate containing the peptide.

Wash the resin with a small amount of fresh TFA to recover any remaining peptide.

Peptide Precipitation and Purification
Precipitate the crude peptide by adding the TFA filtrate to a 10-fold volume of cold diethyl

ether.[8]

A white precipitate of the peptide should form.
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Centrifuge the mixture to pellet the peptide.

Decant the ether and wash the peptide pellet with cold ether multiple times to remove

scavengers and residual TFA.[8]

Dry the crude peptide pellet under vacuum.

Purification and Characterization
Dissolve the crude peptide in a suitable solvent (e.g., a mixture of water and acetonitrile).

Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC)

on a C18 column. A gradient of acetonitrile in water with 0.1% TFA is commonly used.[8][9]

Collect the fractions containing the pure peptide.

Confirm the identity and purity of the peptide using analytical HPLC and mass spectrometry

(e.g., LC-MS or MALDI-TOF MS).[10][11][12]

Lyophilize the pure fractions to obtain the final peptide as a white powder.

Quantitative Data Summary
The following table summarizes typical quantitative data for the synthesis of Myristoyl

Pentapeptide-17.

Parameter Typical Value Method of Determination

Resin Substitution 0.5 - 0.8 mmol/g Manufacturer's specification

Crude Peptide Yield 70 - 85% Gravimetric analysis

Purity (Crude) 60 - 75% RP-HPLC (AUC at 220 nm)

Purity (Purified) >98% RP-HPLC (AUC at 220 nm)

Molecular Weight (Expected) Varies by sequence Mass Spectrometry

Molecular Weight (Observed) Matches expected value Mass Spectrometry
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Visualizations
Experimental Workflow
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Peptide Synthesis Cycle

Final Steps

1. Resin Swelling

2. Fmoc Deprotection
(20% Piperidine/DMF)

3. Washing
(DMF, DCM)

4. Amino Acid Coupling
(Fmoc-AA, HBTU, DIPEA)

5. Washing
(DMF, DCM)

Repeat for each
 a.a. in sequence 6. N-terminal Myristoylation

Next amino acid

7. Cleavage & Deprotection
(TFA Cocktail)

8. Precipitation
(Cold Ether)

9. RP-HPLC Purification

10. Characterization
(LC-MS)

11. Lyophilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Transforming Growth Factor-Beta Inhibition Reduces Progression of Early Choroidal
Neovascularization Lesions in Rats: P17 and P144 Peptides | PLOS One [journals.plos.org]

3. Transforming Growth Factor-Beta Inhibition Reduces Progression of Early Choroidal
Neovascularization Lesions in Rats: P17 and P144 Peptides - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. chem.uci.edu [chem.uci.edu]

6. chemistry.du.ac.in [chemistry.du.ac.in]

7. peptide.com [peptide.com]

8. peptide.com [peptide.com]

9. lcms.cz [lcms.cz]

10. lcms.labrulez.com [lcms.labrulez.com]

11. Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography-Mass
Spectrometry: Challenges, Solutions, Pitfalls, and Future Perspectives - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. Characterization of Synthetic Peptides by Mass Spectrometry | Springer Nature
Experiments [experiments.springernature.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Solid-Phase
Synthesis of P17 Peptide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541828/docs#application-notes-and-protocols-for-
the-solid-phase-synthesis-of-p17-peptide]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15541828?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Solid_Phase_Peptide_Synthesis_of_Myristoyl_Pentapeptide_17.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065434
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065434
https://pmc.ncbi.nlm.nih.gov/articles/PMC3669249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3669249/
https://www.researchgate.net/figure/Effect-of-different-epitopes-of-p17-on-its-toxicity-a-Amino-acid-sequence-of-p17-and_fig4_328712959
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
http://chemistry.du.ac.in/wp-content/uploads/2023/01/SPPS-Peptide-Synthesis.pdf
https://www.peptide.com/resources/peptide-synthesis-resins/cleavage-from-wang-resin/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/post-cleavage-purification-and-analysis/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/br_synthetic_peptide_ordering_guide_5994_6704en_agilent_68c3f8777e/br-synthetic-peptide-ordering-guide-5994-6704en-agilent.pdf
https://lcms.labrulez.com/paper/31452
https://pubmed.ncbi.nlm.nih.gov/34110145/
https://pubmed.ncbi.nlm.nih.gov/34110145/
https://pubmed.ncbi.nlm.nih.gov/34110145/
https://experiments.springernature.com/articles/10.1007/978-1-4939-2999-3_9
https://experiments.springernature.com/articles/10.1007/978-1-4939-2999-3_9
https://www.benchchem.com/product/b15541828/docs#application-notes-and-protocols-for-the-solid-phase-synthesis-of-p17-peptide
https://www.benchchem.com/product/b15541828/docs#application-notes-and-protocols-for-the-solid-phase-synthesis-of-p17-peptide
https://www.benchchem.com/product/b15541828/docs#application-notes-and-protocols-for-the-solid-phase-synthesis-of-p17-peptide
https://www.benchchem.com/product/b15541828/docs#application-notes-and-protocols-for-the-solid-phase-synthesis-of-p17-peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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